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Fosamprenavir-d4 calcium salt stock solution
preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fosamprenavir-d4
Cat. No.: S12889304

Chemical Properties & Solubility Data

Understanding the compound's solubility is a fundamental first step in stock solution preparation. The data

below, primarily from supplier documentation, summarizes key properties [1] [2].

Property Details

Molecular Formula C2sH34CaNsO9PS [1] [2]

Molecular Weight 623.67 g/mol [1]

Form White to Off-White Solid [2]

Melting Point 282-284 °C [2]

Storage Hygroscopic, -20°C Freezer, Under Inert Atmosphere [2]

Table 2: Solubility Data for Fosamprenavir-d4 Calcium Salt

Solvent Solubility

DMSO 100 mg/mL (160.34 mM) [1]
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Solvent Solubility
Ethanol 3 mg/mL [1]
Water Insoluble [1]
Aqueous Acid Soluble [2]
Methanol Soluble [2]

> Important Note on Solubility: The supplier Selleckchem notes that "Moisture-absorbing DMSO reduces

solubility," and advises users to "use fresh DMSO" to achieve the stated concentration [1].

Workflow for Preparing Stock Solutions

Based on the solubility data, here is a general workflow for preparing stock solutions. You will need to adapt

and optimize these steps based on your specific experimental requirements.
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Select Solvent
Based on Desired
Application

High Concentration Lower Concentration
> 3 mg/mL or In Vivo Studies

Use Fresh, Anhydrous DMSO Use Ethanol

(Add solvent in small portions)

Vortex, sonicate,
or warm in water bath

Aliquot and Store at -20°C
Under Inert Atmosphere
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Frequently Asked Questions & Troubleshooting

Q1: My compound won't fully dissolve in DMSO, even at the reported 100 mg/mL concentration.
What should I do?

e Cause: The most common cause is absorbed moisture in the DMSO, which the supplier explicitly
warns against [1]. The compound may also require more vigorous mixing.

e Solution:

Use a fresh, sealed bottle of anhydrous DMSO.

Allow the compound vial to reach room temperature before opening to prevent condensation.

Use physical methods to aid dissolution: vortex mixing, brief sonication, or warming in a

water bath at 37-40°C [1].

Add the solvent in small portions while mixing, rather than all at once.

[¢]

[¢]

[e]

o

Q2: I need to create a homogeneous suspension for an in vivo study. How can I do this?

¢ Solution: One documented method is to use a carrier like CMC-Na (Carboxymethyl cellulose
sodium salt).
o Protocol: "Add 5 mg of this product to 1 ml of CMC-Na solution, mix evenly to obtain a
homogeneous suspension with a final concentration of 5 mg/ml" [1].
o Ensure the suspension is mixed thoroughly before each administration to maintain

homogeneity.
Q3: How should I store my stock solutions to ensure stability?

¢ Solution: The compound is hygroscopic and requires careful storage.
o Store the powder at -20°C in a tightly sealed container under an inert atmosphere (e.g.,
argon or nitrogen) to minimize exposure to moisture and air [2].
o For stock solutions, aliquot into small, airtight vials and store at -20°C or -80°C for longer-term
storage. Avoid repeated freeze-thaw cycles.

Q4: What is the difference between Fosamprenavir Calcium Salt and the Fosamprenavir-d4 Calcium

Salt mentioned here?

¢ Answer: Fosamprenavir-d4 is a deuterated analog (specifically, a deuterium-labeled version) of the
prodrug Fosamprenavir [2]. It is commonly used as an internal standard in bioanalytical methods
(e.g., LC-MS/MS) for quantifying the drug and its metabolites in biological samples due to its nearly
identical chemical properties with a slight mass difference.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s12889304?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/fosamprenavir-calcium-salt.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB11121509.aspx
https://www.smolecule.com/products/b12889304#fosamprenavir-d4-calcium-salt-stock-solution-preparation
https://www.smolecule.com/products/b12889304#fosamprenavir-d4-calcium-salt-stock-solution-preparation
https://www.smolecule.com/products/b12889304#fosamprenavir-d4-calcium-salt-stock-solution-preparation
https://www.smolecule.com/products/b12889304#fosamprenavir-d4-calcium-salt-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12889304?utm_src=pdf-bulk
https://www.smolecule.com/products/s12889304?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s12889304?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

